Cas no 315239-25-9 (methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate)

• Product Name: methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate
• CAS No: 315239-25-9
• MF: C₁₆H₁₃NO₂S₂
• MW: 315.4099214077
• CID: 5805727
• PubChem ID: 746472
• Update Time: 2025-06-12

methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((benzo[d]thiazol-2-ylthio)methyl)benzoate
• Benzoic acid, 4-[(2-benzothiazolylthio)methyl]-, methyl ester
• 315239-25-9
• CBMicro_002127
• methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate
• BIM-0001956.P001
• EU-0039429
• F0786-0009
• CB03628
• methyl 4-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoate
• SR-01000444141
• Z17118155
• SMSF0015764
• SR-01000444141-1
• AKOS001122491

• Inchi： 1S/C16H13NO2S2/c1-19-15(18)12-8-6-11(7-9-12)10-20-16-17-13-4-2-3-5-14(13)21-16/h2-9H,10H2,1H3
• InChI Key： KOZOGTICWSMJFV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2=NC3=CC=CC=C3S2)C=C1

Computed Properties

• Exact Mass: 315.03877100g/mol
• Monoisotopic Mass: 315.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 485.7±55.0 °C(Predicted)
• pka: 0.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate

Comprehensive Overview of Methyl 4-[(1,3-Benzothiazol-2-ylsulfanyl)methyl]benzoate (CAS No. 315239-25-9)

Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate, with the CAS number 315239-25-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This ester derivative combines a benzothiazole moiety with a benzoate group, making it a versatile intermediate for synthesizing advanced molecules. Its unique structure contributes to its potential applications in drug development, agrochemicals, and functional materials, aligning with current trends in green chemistry and sustainable synthesis.

The compound's molecular formula and structural features have been extensively studied to optimize its reactivity and stability. Researchers are particularly interested in its sulfur-containing functional groups, which play a critical role in catalysis and ligand design. Recent publications highlight its utility in cross-coupling reactions, a hot topic in organic chemistry due to their efficiency in constructing complex molecular architectures. This aligns with the growing demand for high-yield synthetic methods and atom-economical processes.

From an industrial perspective, methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate is valued for its role in developing photoactive materials and electronic components. Its benzothiazole core is known for luminescent properties, making it relevant for OLED technology and sensor applications. These applications resonate with the surge in interest around renewable energy and smart materials, frequently searched topics in scientific databases and AI-driven research platforms.

Quality control of CAS 315239-25-9 involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards are critical, especially for pharmaceutical-grade batches, reflecting the industry's focus on precision medicine and regulatory compliance. FAQs in academic forums often inquire about its solubility profiles and storage conditions, underscoring the need for detailed technical documentation.

In summary, methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from drug discovery to material science—make it a compound of enduring relevance. As research trends evolve toward bio-based chemicals and nanotechnology, this molecule is poised to remain a key player in scientific advancements.